3-Methyl-3-hydroxy-6-methoxymethoxy-2-hexanone

• Molecular Formula: C9H18O4
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 3-hydroxy-6-(methoxymethoxy)-3-methylhexan-2-one
• InChI: InChI=1S/C9H18O4/c1-8(10)9(2,11)5-4-6-13-7-12-3/h11H,4-7H2,1-3H3
• InChI Key: UTSQLLVZEBMBNA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C)(CCCOCOC)O

Description

3-Methyl-3-hydroxy-6-methoxymethoxy-2-hexanone is a useful research compound. Its molecular formula is C9H18O4 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-ethoxy-3-hydroxy-6-methoxymethoxy-3-methyl-1-hexene (8.99 g. 41.2 mmol) in 50 mL of methanol was added dropwise 1 M HCl (100 mL, 100 mmol) at room temperature. The exothermic reaction was cooled by water bath and monitored by TLC. After being stirred for two hours, the resulting mixture was neutralized with NaHCO3, concentrated via rotary evaporation and extracted with 3×120 mL of dichloromethane. The combined organic layer was dried over Na2SO4 and concentrated. The crude product was purified by flash column chromatography using hexanes/ethyl acetate (2/1-1/1) as eluent to afford 4.6 g of 3-methyl-3-hydroxy-6-methoxymethoxy-2-hexanone (yield 59).